![molecular formula C22H25NO4 B3249407 2-[(2,2-dimethylpropyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid CAS No. 1935967-49-9](/img/structure/B3249407.png)
2-[(2,2-dimethylpropyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid
Overview
Description
Scientific Research Applications
Synthesis and Chemical Applications
- Synthesis of Fungal Xanthone Bikaverin : This compound has been used in the synthesis of fungal xanthone bikaverin, showcasing its utility in complex organic synthesis (Iijima et al., 1979).
- Liposome Modification : It's a key component in the synthesis of VIP-lipopeptide used for modifying liposomes, indicating its potential in drug delivery systems (Masaka et al., 2013).
Biochemical and Pharmacological Research
- Study of Amino Fluorene Derivatives : Research on derivatives of aminofluorene, closely related to this compound, provides insights into chemical and physiological properties, relevant in pharmacological studies (Neish, 2010).
- Solid-Phase Synthesis of β-Peptides : This compound plays a role in the preparation of N-Fmoc-protected β2-homoamino acids, useful in solid-phase syntheses of β-peptides, highlighting its importance in peptide synthesis (Šebesta & Seebach, 2003).
Analytical Chemistry and Material Science
- Development of Novel Fluorophores : It has been used in the development of new fluorophores like 6-methoxy-4-quinolone, which are significant in biomedical analysis (Hirano et al., 2004).
- Formation of Self-Assembled Structures : Research into the self-assembling properties of Fmoc-modified amino acids, including this compound, has implications for designing novel self-assembled architectures in material science (Gour et al., 2021).
Properties
IUPAC Name |
2-[2,2-dimethylpropyl(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25NO4/c1-22(2,3)14-23(12-20(24)25)21(26)27-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19H,12-14H2,1-3H3,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGDOHFRHWYUDCJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CN(CC(=O)O)C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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